Methyl 2-amino-4-chloro-6-ethylbenzoate

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: methyl 2-amino-4-chloro-6-ethylbenzoate
• InChI: InChI=1S/C10H12ClNO2/c1-3-6-4-7(11)5-8(12)9(6)10(13)14-2/h4-5H,3,12H2,1-2H3
• InChI Key: UXXGXOOHTIKGNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)Cl)N)C(=O)OC

Description

Methyl 2-amino-4-chloro-6-ethylbenzoate is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of platinum on sulphide carbon (0.1 g) in ethyl acetate was added under nitrogen to a solution of the methyl 2-amino-4-chloro-6-vinylbenzoate (0.362 g) in ethyl acetate. This mixture was hydrogenated at 30 psi for 2 h. The catalyst was filtered off and the solvent removed in vacuo to leave the desired methyl 2-amino-4-chloro-6-ethylbenzoate as a yellow oil (0.34 g). δH (250 MHz, DMSO-d6) 1.08 (3H, t, J 7.5 Hz, CH2CH3), 2.60 (2H, q, J 7.5 Hz, CH2CH3), 3.81 (3H, s, CO2CH3), 5.85 (2H, s, NH2), 6.46 (1H, d, J 2.5 Hz, H-3 or H-5), 6.65 (1H, d, J 2.5 Hz, H-3 or H-5).